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Compound of Interest

Compound Name: Desacetylcephapirin sodium

Cat. No.: B607064

Introduction

Desacetylcephapirin sodium is the primary active metabolite of cephapirin, a first-generation
cephalosporin antibiotic.[1][2][3] It is formed by the deacetylation of cephapirin in the body and
has been detected in various tissues and milk after administration of the parent drug.[3][4][5] As
a significant metabolite and a potential impurity in cephapirin-based pharmaceutical
formulations, the use of a well-characterized Desacetylcephapirin sodium reference standard
is crucial for accurate quantification and purity assessment in drug development, quality
control, and residue analysis.[6][7]

Physicochemical Properties

A summary of the key physicochemical properties of Desacetylcephapirin sodium is
presented in the table below. This information is essential for its proper handling, storage, and
use in analytical procedures.
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Property Value Source
sodium;(6R,7R)-3-
(hydroxymethyl)-8-oxo-7-[(2-

) pyridin-4-

Chemical Name ] ) [8][9]
ylsulfanylacetyl)amino]-5-thia-
1-azabicyclo[4.2.0]oct-2-ene-2-
carboxylate

CAS Number 104557-24-6 [6][8][10]

Molecular Formula C15H14N3NaOsS:2 [6][8][10]

Molecular Weight 403.41 g/mol [71[8][10]
Pale Yellow to Light Brown

Appearance ) [7]

Solid
Purity >95% (HPLC) [71[8]
N Soluble in DMSO, slightly
Solubility ] [11]
soluble in methanol and water.
Store at <-15°C under an inert
N gas like nitrogen.[10] It is
Storage Conditions [10]

photolytic and decomposes

when exposed to light.

Applications

The primary applications of Desacetylcephapirin sodium as an analytical reference standard

include:

» Impurity Profiling: To identify and quantify Desacetylcephapirin as an impurity in cephapirin

active pharmaceutical ingredients (APIs) and finished drug products.

e Pharmacokinetic Studies: To determine the concentration of the desacetyl metabolite in

biological matrices such as plasma, urine, and tissues, which is essential for understanding

the metabolism and clearance of cephapirin.[1]
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o Residue Analysis: For the detection and quantification of cephapirin and its metabolite,
desacetylcephapirin, in food products of animal origin, particularly milk.[3][4][5]

» Method Validation: As a standard for the validation of analytical methods, including high-
performance liquid chromatography (HPLC) and liquid chromatography-tandem mass
spectrometry (LC-MS/MS), for the analysis of cephapirin and its related substances.

Experimental Protocols

Quantification of Desacetylcephapirin in Milk by LC-
MS/MS

This protocol describes a method for the simultaneous determination of cephapirin and
desacetylcephapirin in bovine milk using liquid chromatography-tandem mass spectrometry.

Sample Preparation

e To 10 mL of milk, add 2 mL of 0.2M tetraethylammonium chloride and 28 mL of acetonitrile
for extraction and deproteinization.

Collect 20 mL of the clear filtrate.

Evaporate the filtrate to 1-2 mL.

Reconstitute the sample to 4 mL with water.

Filter the reconstituted sample before transferring it to an autosampler vial.

Chromatographic Conditions
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Parameter Condition

Column Supelcosil LC-18

Mobile Phase A 0.01M KHz2POa4

Mobile Phase B Acetonitrile

Gradient 100% A (0-3 min) to 70% A: 30% B (24 min)

A 0.02M pH 1.96 buffer of 0.01M
lon-Pairing Chromatography decanesulfonate-acetonitrile (84:16) on a
Polymer Laboratories PLRP-S column.[12]

Mass Spectrometry Conditions

« lonization Mode: Electrospray lonization (ESI), Positive

» Detection: Multiple Reaction Monitoring (MRM)

Method Performance

Parameter Value
Recovery 91-98% (at 0.01-10 ppm)[12]
Detection Limit ~2 ppb[12]

General Protocol for Purity Assessment by HPLC

This protocol provides a general procedure for the purity assessment of Desacetylcephapirin
sodium using High-Performance Liquid Chromatography (HPLC).

Standard Solution Preparation

o Accurately weigh a suitable amount of Desacetylcephapirin sodium reference standard.

o Dissolve the standard in a suitable solvent (e.g., a mixture of water and acetonitrile) to obtain

a stock solution of known concentration.
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e Prepare working standard solutions by diluting the stock solution to the desired
concentrations for calibration.

Sample Solution Preparation

o Accurately weigh the sample containing Desacetylcephapirin.

e Dissolve the sample in the same solvent used for the standard solution to a known
concentration.

Chromatographic Conditions
Parameter Typical Condition

C18 reverse-phase column (e.g., XBridge C18,
100 mm x 4.6 mm, 3.5 pum)[13]

Column

Mobile Phase A 0.15% formic acid in water[13]
Mobile Phase B Acetonitrile[13]

Flow Rate 0.6 mL/min[13]

Column Temperature 40 °C[13]

UV at a specified wavelength (e.g., 254 nm or
267 nm[11])

Detection

Data Analysis

« ldentify the peak corresponding to Desacetylcephapirin sodium in the sample
chromatogram by comparing its retention time with that of the reference standard.

o Calculate the purity of the sample by comparing the peak area of Desacetylcephapirin in the
sample to the peak area of the reference standard, or by using a calibration curve.

Visualizations
Cephapirin Metabolism to Desacetylcephapirin

The following diagram illustrates the metabolic conversion of Cephapirin to its active
metabolite, Desacetylcephapirin. This process primarily occurs in the plasma, liver, and
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kidneys.[2]
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Caption: Metabolic pathway of Cephapirin to Desacetylcephapirin.

General Experimental Workflow for Analysis

The diagram below outlines a typical workflow for the analysis of Desacetylcephapirin in a
given sample, from preparation to final data analysis.
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Caption: Workflow for Desacetylcephapirin analysis.
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Mechanism of Action of Cephalosporins

Desacetylcephapirin, like its parent compound and other cephalosporins, exerts its antibacterial
effect by inhibiting bacterial cell wall synthesis. The diagram below illustrates this general

mechanism.

Desacetylcephapirin

Binds to and inactivates

Bacter]al Cell

Penicillin-Binding Proteins (PBPS)
(Transpeptidases)

Catalyzes cross-linking \\I\nhibition leads to
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Caption: Mechanism of action of Desacetylcephapirin.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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